3-butyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione

• IUPAC Name: 3-butyl-1-[[3-(2-methylphenyl)-1,2,4-oxadiazol-5-yl]methyl]quinazoline-2,4-dione
• InChI: InChI=1S/C22H22N4O3/c1-3-4-13-25-21(27)17-11-7-8-12-18(17)26(22(25)28)14-19-23-20(24-29-19)16-10-6-5-9-15(16)2/h5-12H,3-4,13-14H2,1-2H3
• InChI Key: PMUBSQOHYRRJPC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C(=O)C2=CC=CC=C2N(C1=O)CC3=NC(=NO3)C4=CC=CC=C4C
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

3-butyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione is a chemical compound that has been the subject of scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

• Natural Product Analogs Synthesis : Compounds with a 1,2,4-oxadiazole ring, similar to 3-butyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione, were synthesized and tested for antitumor activity. One such compound demonstrated potent activity with a mean IC50 value of approximately 9.4 µM (Maftei et al., 2013).

• Efficient Synthesis Techniques : Research on quinazoline-2,4(1H,3H)-diones includes efficient synthesis methods from CO2, indicating environmental and green chemistry considerations. Such methods use ionic liquids as both solvent and catalyst, demonstrating high yield and easy separation (Lu et al., 2014).

Chemical Structure and Properties

• Vibrational Spectroscopy Analysis : Detailed vibrational spectroscopic studies (FT-IR and FT-Raman), along with HOMO-LUMO and NBO analysis, have been conducted on related quinazoline-2,4-diones. These studies help in understanding the chemical structure and electronic properties of such compounds, which are essential for their potential applications (Sebastian et al., 2015).

Biological and Medicinal Applications

• Antimicrobial Activity : Synthesized quinazoline derivatives, similar in structure to 3-butyl-1-((3-(o-tolyl)-1,2,4-oxadiazol-5-yl)methyl)quinazoline-2,4(1H,3H)-dione, have been screened for antimicrobial activities. Some of these derivatives exhibit significant antibacterial and antifungal activities, showcasing their potential in medicinal applications (Gupta et al., 2008).

Pharmacological Applications

• Gly/NMDA and AMPA Receptor Antagonists : The 3-hydroxy-quinazoline-2,4-dione moiety, closely related to the compound , has been identified as a useful scaffold to obtain selective Gly/NMDA and AMPA receptor antagonists. This implies potential applications in neurological and psychiatric disorders (Colotta et al., 2004).

Green Chemistry and Environmental Applications

• "On Water" Protocol Synthesis : The synthesis of complex heterocyclic compounds via a green chemistry protocol, such as "on water" reactions, highlights the environmental friendliness and efficiency of these methods. Such protocols are applicable in synthesizing derivatives of quinazoline-2,4(1H,3H)-diones (Rajesh et al., 2011).